Cas no 1164539-31-4 (3H-Pyrazol-3-one, 4-[[(2-chlorophenyl)amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-, (4Z)-)

• Product Name: 3H-Pyrazol-3-one, 4-[[(2-chlorophenyl)amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-, (4Z)-
• CAS No: 1164539-31-4
• MF: C₁₁H₇ClF₃N₃O
• MW: 289.640991449356
• MDL: MFCD00138323
• CID: 5230832
• Update Time: 2026-03-07

3H-Pyrazol-3-one, 4-[[(2-chlorophenyl)amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-, (4Z)- Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• 4-[(2-chlorophenyl)iminomethyl]-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one
• 4-{[(2-chlorophenyl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• SMR000168426
• MLS000327858
• HMS2360L05
• 3H-Pyrazol-3-one, 4-[[(2-chlorophenyl)amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-, (4Z)-

• MDL： MFCD00138323
• Inchi： 1S/C11H7ClF3N3O/c12-7-3-1-2-4-8(7)16-5-6-9(11(13,14)15)17-18-10(6)19/h1-5H,(H2,17,18,19)/b16-5+
• InChI Key： MYGYHBKWPSVDIW-FZSIALSZSA-N
• SMILES： ClC1C=CC=CC=1/N=C/C1C(NNC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 2.8
• Topological Polar Surface Area: 53.5

Additional information on 3H-Pyrazol-3-one, 4-[[(2-chlorophenyl)amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-, (4Z)-

Comprehensive Analysis of 3H-Pyrazol-3-one, 4-[[(2-chlorophenyl)amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-, (4Z)- (CAS No. 1164539-31-4)

The compound 3H-Pyrazol-3-one, 4-[[(2-chlorophenyl)amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-, (4Z)- (CAS No. 1164539-31-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a 2-chlorophenyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "synthesis of 3H-Pyrazol-3-one derivatives" and "biological activity of trifluoromethyl compounds."

One of the most searched topics in modern chemistry is the role of fluorinated compounds in drug discovery. The presence of the trifluoromethyl group in CAS No. 1164539-31-4 enhances its metabolic stability and lipophilicity, key factors in pharmacokinetics. Researchers frequently investigate "how trifluoromethyl groups improve drug efficacy", and this compound serves as an excellent case study. Its 4Z-configuration further adds to its stereochemical uniqueness, making it a valuable candidate for asymmetric synthesis studies.

In agrochemical applications, 3H-Pyrazol-3-one derivatives are gaining traction due to their potential as pesticide intermediates. The 2-chlorophenyl segment in this compound aligns with the growing demand for chlorinated heterocycles in crop protection. Searches like "chlorophenyl derivatives in agriculture" highlight this trend. The compound’s ability to act as a methylene bridge in larger molecular frameworks also opens doors for designing hybrid molecules with dual functionality.

From a synthetic chemistry perspective, CAS No. 1164539-31-4 is often discussed in forums exploring "green chemistry approaches to pyrazolone synthesis". Its preparation typically involves condensation reactions, a topic frequently searched as "optimizing condensation reactions for heterocycles". The compound’s stability under various pH conditions makes it suitable for further derivatization, addressing another common query: "how to modify pyrazolone cores for enhanced activity."

The rise of computational chemistry has spurred interest in predicting the behavior of such compounds. Keywords like "molecular docking studies of 3H-Pyrazol-3-one" and "DFT calculations for trifluoromethyl compounds" reflect this trend. Researchers leverage tools like density functional theory (DFT) to model the electronic properties of CAS No. 1164539-31-4, providing insights into its reactivity and interaction with biological targets.

In conclusion, 3H-Pyrazol-3-one, 4-[[(2-chlorophenyl)amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-, (4Z)- represents a versatile scaffold with multifaceted applications. Its alignment with trending topics like "fluorine in medicinal chemistry" and "sustainable heterocycle synthesis" ensures its continued relevance in scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing challenges in both human health and environmental sustainability.